Cas no 7191-41-5 (1-(2-Hydroxy-5-iodophenyl)ethanone)

• Product Name: 1-(2-Hydroxy-5-iodophenyl)ethanone
• CAS No: 7191-41-5
• MF: C₈H₇IO₂
• MW: 262.044454813004
• CID: 544825
• PubChem ID: 42636728
• Update Time: 2025-11-02

1-(2-Hydroxy-5-iodophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxy-5-iodophenyl)ethanone
• Ethanone, 1-(2-hydroxy-5-iodophenyl)-
• DTXSID30655300
• 1-(2-Hydroxy-5-iodophenyl)ethan-1-one
• SCHEMBL4037170
• 7191-41-5
• 1-(2-hydroxy-5-iodo-phenyl)-ethanone
• 1-(5-Iodo-2-hydroxy-phenyl)-ethanone
• BS-49861
• E78294
• NCGZNHKOFRAKOF-UHFFFAOYSA-N
• CS-0357662
• SY365118
• 2 inverted exclamation mark -Hydroxy-5 inverted exclamation mark -iodoacetophenone
• MFCD22493248
• DB-290584

• MDL： MFCD22493248
• Inchi： 1S/C8H7IO2/c1-5(10)7-4-6(9)2-3-8(7)11/h2-4,11H,1H3
• InChI Key： NCGZNHKOFRAKOF-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(C)=O)C=1)O

Computed Properties

• Exact Mass: 261.94861
• Monoisotopic Mass: 261.94908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on 1-(2-Hydroxy-5-iodophenyl)ethanone

Comprehensive Guide to 1-(2-Hydroxy-5-iodophenyl)ethanone (CAS 7191-41-5): Properties, Applications, and Market Insights

1-(2-Hydroxy-5-iodophenyl)ethanone, with the CAS number 7191-41-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, also known as 2-Hydroxy-5-iodoacetophenone, features a unique molecular structure combining a hydroxyl group, an iodine substituent, and an acetyl group on a benzene ring. Its distinct properties make it valuable in various synthetic applications, particularly in the development of advanced materials and bioactive molecules.

The growing interest in iodinated aromatic compounds like 1-(2-Hydroxy-5-iodophenyl)ethanone stems from their versatility in organic synthesis. Researchers frequently search for "iodoacetophenone derivatives uses" or "CAS 7191-41-5 applications," reflecting the compound's relevance in modern chemistry. Its ability to serve as a building block for more complex structures has positioned it as a key intermediate in drug discovery and material science.

From a chemical perspective, 1-(2-Hydroxy-5-iodophenyl)ethanone exhibits interesting properties that make it suitable for various reactions. The presence of both hydroxy and iodo groups on the aromatic ring allows for selective functionalization, enabling chemists to create targeted molecular architectures. This characteristic has led to increased searches for "hydroxy-iodo benzene derivatives synthesis" in academic and industrial research databases.

In pharmaceutical applications, this compound has shown promise as a precursor in the synthesis of potential therapeutic agents. The iodine atom in its structure provides opportunities for further modification through cross-coupling reactions, a topic frequently explored in queries like "palladium-catalyzed reactions with iodoacetophenones." Such reactions are crucial in developing new drug candidates, particularly in oncology and neurological disorder research.

The material science field has also benefited from 1-(2-Hydroxy-5-iodophenyl)ethanone, especially in the development of advanced polymers and liquid crystals. Its molecular structure contributes to the creation of materials with specific optical and electronic properties, addressing current industry demands for "functional organic materials" and "smart material precursors."

Market analysis reveals growing demand for specialty chemicals like CAS 7191-41-5, driven by advancements in pharmaceutical research and material engineering. Suppliers and researchers often inquire about "1-(2-Hydroxy-5-iodophenyl)ethanone purity standards" and "bulk availability of iodinated acetophenones," indicating its commercial importance in the chemical industry.

Quality control and analytical characterization of 1-(2-Hydroxy-5-iodophenyl)ethanone are critical aspects for researchers. Common analytical techniques include HPLC, NMR spectroscopy, and mass spectrometry, with many professionals searching for "CAS 7191-41-5 spectral data" or "characterization methods for hydroxyiodo acetophenones." These analytical parameters ensure the compound meets the stringent requirements of pharmaceutical and material applications.

Environmental and safety considerations for handling 1-(2-Hydroxy-5-iodophenyl)ethanone follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage away from strong oxidizers and in cool, dry environments is recommended. These precautions align with general chemical safety practices frequently searched as "organic compound handling guidelines."

The future outlook for 1-(2-Hydroxy-5-iodophenyl)ethanone appears promising, with ongoing research exploring its potential in new applications. Current trends show increasing interest in "sustainable synthesis of iodinated compounds" and "green chemistry approaches," which may influence future production methods for this valuable chemical intermediate.

For researchers and industry professionals seeking detailed technical information about CAS 7191-41-5, comprehensive resources are available through chemical databases and specialty chemical suppliers. The compound's unique combination of functional groups continues to make it a subject of scientific interest, particularly in queries related to "multifunctional aromatic compounds" and "versatile chemical intermediates."